Bisphenol P-d16
CAS No.:
Cat. No.: VC0202920
Molecular Formula: C₂₄H₁₀D₁₆O₂
Molecular Weight: 362.56
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C₂₄H₁₀D₁₆O₂ |
|---|---|
| Molecular Weight | 362.56 |
Introduction
Chemical Structure and Properties
Structural Characteristics
Bisphenol P-d16 features a central benzene ring connected to two phenol groups via isopropyl bridges. The molecule contains 16 deuterium atoms strategically replacing hydrogens throughout the structure, creating an isotopically labeled analog with identical chemical behavior but different mass .
Physical and Chemical Properties
The detailed physical and chemical properties of Bisphenol P-d16 are presented in the following table:
| Property | Value |
|---|---|
| Catalogue Number | IM022995 |
| CAS No. | — |
| Alternate CAS No. (unlabelled) | 2167-51-3 |
| Chemical Name | Bisphenol P-d16 |
| Molecular Formula | C24H10D16O2 |
| Molecular Weight | 362.56 |
| Appearance | White to Off-White Solid |
| Melting Point | 161-163°C |
| Storage Conditions | -20°C |
| Solubility | Slightly soluble in acetone, DMSO, methanol |
The compound maintains the same chemical reactivity profile as non-deuterated Bisphenol P, but the mass difference of 16 atomic mass units (due to the deuterium atoms) makes it distinguishable in mass spectrometric analyses .
Nomenclature and Alternative Names
Bisphenol P-d16 is known by numerous systematic and common names that reflect its chemical structure:
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1,4-Bis(1-(4-hydroxyphenyl)-1-methylethyl)benzene-d16
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1,4-Bis(4-hydroxycumyl)benzene-d16
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1,4-Bis(p-hydroxycumyl)benzene-d16
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1,4-Bis[2-(4-hydroxyphenyl)-2-propyl]benzene-d16
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1,4-Bis[α-methyl-α-(4-hydroxyphenyl)ethyl]benzene-d16
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4,4'-(p-Phenylenediisopropylidene)bisphenol-d16
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4,4'-(p-Phenylenediisopropylidene)diphenol-d16
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B 1563-d16
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α,α'-Bis(4-hydroxyphenyl)-1,4-diisopropylbenzene-d16
This diversity in nomenclature reflects the compound's structural complexity and its relationship to other bisphenol compounds.
Applications and Significance
Analytical Applications
The primary application of Bisphenol P-d16 is as an analytical standard in environmental and biological research. Specifically, it serves as:
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An internal standard for quantitative analysis of Bisphenol P in various matrices using mass spectrometry-based methods.
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A reference material for method development and validation in analytical laboratories.
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A quality control standard for ensuring analytical accuracy in environmental monitoring programs.
The deuterium labeling provides a unique mass signature that allows it to be distinguished from the non-labeled compound during analysis, making it particularly valuable for quantitative determinations .
Research Significance
Bisphenol P-d16 plays an important role in research related to:
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Environmental fate and distribution studies of bisphenols
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Metabolic pathway investigations of bisphenol compounds
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Biomonitoring programs examining human exposure to industrial chemicals
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Method development for trace analysis of emerging contaminants
The parent compound, Bisphenol P, is a derivative of Bisphenol A, which is used as a monomer for polycarbonate and epoxy resins. The deuterated analog allows researchers to study these compounds with greater precision in both environmental and health contexts .
Analytical Methodology
Instrumental Analysis
Based on analytical approaches used for similar deuterated bisphenols, the instrumental analysis of Bisphenol P-d16 would typically involve:
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Liquid chromatography (LC) for separation of complex mixtures
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Mass spectrometry (MS) for detection and quantification
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Multiple reaction monitoring (MRM) for sensitive and selective quantitation
The 16 deuterium atoms create a significant mass shift compared to the non-deuterated Bisphenol P, which allows for clear differentiation between the internal standard and the analyte during mass spectrometric analysis.
Comparison with Related Deuterated Bisphenols
The characteristics of Bisphenol P-d16 can be contextualized by comparing it with other deuterated bisphenols that serve similar analytical purposes. While specific comparative data is limited in the available literature, the following table offers insights into the differences between Bisphenol P-d16 and Bisphenol A-d16:
| Characteristic | Bisphenol P-d16 | Bisphenol A-d16 |
|---|---|---|
| Molecular Formula | C24H10D16O2 | C15D16O2 |
| Molecular Weight | 362.56 | 244.38 |
| Structure | Core structure with central benzene ring and two isopropyl bridges | Simpler structure with two phenol groups connected by a central carbon |
| Storage Temperature | -20°C | +20°C (varies by supplier) |
| Parent Compound Application | Derivative of BPA for special applications | Widely used in polycarbonate plastics and epoxy resins |
This comparison highlights the structural complexity of Bisphenol P-d16 compared to Bisphenol A-d16, which is reflected in their different molecular weights and formulas .
While information specific to Bisphenol P-d16 remains somewhat limited in the scientific literature, its chemical properties, applications, and analytical relevance can be understood within the broader context of deuterated reference standards for environmental analysis. The compound serves a critical role in analytical chemistry, environmental monitoring, and toxicological research.
Future research directions may include:
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Development of optimized analytical methods specifically for Bisphenol P and its deuterated analog
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Investigation of the environmental fate and behavior of Bisphenol P
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Comparative studies on the metabolism and biological effects of various bisphenol derivatives
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Expansion of isotopically labeled standards to include other bisphenol compounds of emerging concern
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